Cas no 61586-78-5 (Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)-)
The compound (1R,2S)-ethyl 2-hydroxycyclohexanecarboxylate is a chiral ester derived from cyclohexanecarboxylic acid, featuring a hydroxyl group at the 2-position. Its stereospecific (1R,2S) configuration makes it valuable in asymmetric synthesis and chiral auxiliary applications. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in reactions requiring mild conditions. The hydroxyl group provides a reactive site for further functionalization, enabling derivatization for pharmaceuticals, agrochemicals, or fine chemicals. This compound’s well-defined stereochemistry ensures high enantioselectivity in synthetic pathways, making it a useful intermediate in stereocontrolled synthesis. Its stability under standard conditions further supports handling and storage in laboratory settings.
61586-78-5 structure
Product Name:Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)-
CAS No:61586-78-5
MF:C9H16O3
MW:172.221543312073
CID:502890
PubChem ID:1268214
Update Time:2025-06-08
Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)-
- (1R,2S)-Ethyl 2-hydroxycyclohexanecarboxylate
- Ethyl (1R,2S)-cis-2-hydroxycyclohexanecarboxylate
- ETHYL (1R,2S)-CIS-2-HYDROXY-CYCLOHEXANOATE
- Ethyl-trans-2-cyanocyclopropancarboxylat
- trans-1-Cyan-2-ethoxycarbonyl-cyclopropan
- trans-1-Cyano-2-ethoxycarbonyl-cyclopropan
- ethyl (1R,2S)-2-hydroxycyclohexane-1-carboxylate
- CS-0172256
- AKOS025117426
- MFCD00144282
- cis-Ethyl 2-hydroxycyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1R,2S)-rel-
- Cis-2-Hydroxy-cyclohexanecarboxylic acid ethyl ester
- 61586-78-5
- SCHEMBL3343793
- DS-8204
- cis-Ethyl2-hydroxycyclohexanecarboxylate
- Ethyl(1R,2S)-2-hydroxycyclohexane-1-carboxylate
- 6149-52-6
- CIS-ETHYL 2-HYDROXY-CYCLOHEXANECARBOXYLATE
-
- Inchi： 1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8+/m1/s1
- InChI Key： WOGRTPJVNNCUKN-SFYZADRCSA-N
- SMILES： O[C@H]1CCCC[C@H]1C(=O)OCC
Computed Properties
- Exact Mass: 172.11000
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Refractive Index: n20/D 1.463
- PSA: 46.53000
- LogP: 1.10060
Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)- Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123130-1g |
ethyl (1R,2S)-2-hydroxycyclohexane-1-carboxylate |
61586-78-5 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM123130-1g |
ethyl (1R,2S)-2-hydroxycyclohexane-1-carboxylate |
61586-78-5 | 97% | 1g |
$252 | 2021-08-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-100mg |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 100mg |
￥2160.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-250mg |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 250mg |
￥3456.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-500mg |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 500mg |
￥5760.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-1g |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 1g |
￥8640.0 | 2024-04-18 | |
| Ambeed | A957638-1g |
(1R,2S)-Ethyl 2-hydroxycyclohexanecarboxylate |
61586-78-5 | 97% | 1g |
$1794.0 | 2025-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-100.0mg |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 100.0mg |
￥1944.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-250.0mg |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 250.0mg |
￥3110.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG445-500.0mg |
ethyl (1R,2S)-2-hydroxycyclohexanecarboxylate |
61586-78-5 | 95% | 500.0mg |
￥5184.0000 | 2025-04-11 |
Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)- Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
61586-78-5 (Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)-) Related Products
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